Cas no 36157-42-3 (5-Chlorothiophene-3-carboxylic acid)

5-Chlorothiophene-3-carboxylic acid structure
36157-42-3 structure
Product Name:5-Chlorothiophene-3-carboxylic acid
CAS No:36157-42-3
MF:C5H3ClO2S
MW:162.594119310379
MDL:MFCD00082877
CID:293346
PubChem ID:819049
Update Time:2025-04-19

5-Chlorothiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Chlorothiophene-3-carboxylic acid
    • 3-Thiophenecarboxylicacid, 5-chloro-
    • 5-chloro-thiophene-3-carboxylic acid
    • 2-chloro-thiophene-4-carboxylic acid
    • 5-chloro-3-thiophenecarboxylic acid
    • 5-Chlor-thiophen-3-carbonsaeure
    • 5-chloro thiophene-3-carboxylic acid
    • 3-Thiophenecarboxylic acid, 5-chloro-
    • POVPYUUZOZBLOH-UHFFFAOYSA-N
    • EBD30436
    • BCP27314
    • SBB087654
    • 5-chloranylthiophene-3-carboxylic acid
    • PB17106
    • FS-2
    • J-517423
    • FS-2938
    • CS-W019291
    • AMY22975
    • BDBM50467718
    • CHEMBL4287507
    • 36157-42-3
    • DTXSID40356033
    • SCHEMBL940660
    • 9E6
    • EN300-95142
    • MFCD00082877
    • AKOS000280970
    • Z1198150257
    • SY019665
    • AI-942/25121028
    • FT-0645430
    • DB-007033
    • DTXCID10307092
    • MDL: MFCD00082877
    • Inchi: 1S/C5H3ClO2S/c6-4-1-3(2-9-4)5(7)8/h1-2H,(H,7,8)
    • InChI Key: POVPYUUZOZBLOH-UHFFFAOYSA-N
    • SMILES: ClC1=CC(C(=O)O)=CS1

Computed Properties

  • Exact Mass: 161.95400
  • Monoisotopic Mass: 161.9542282g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 128
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 65.5
  • XLogP3: 2.1

Experimental Properties

  • Density: 1.572
  • Boiling Point: 287 °C at 760 mmHg
  • Flash Point: 287 °C at 760 mmHg
  • Refractive Index: 1.623
  • PSA: 65.54000
  • LogP: 2.09970

5-Chlorothiophene-3-carboxylic acid Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Chlorothiophene-3-carboxylic acid Pricemore >>

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5-Chlorothiophene-3-carboxylic acid Production Method

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